Cas no 1736-80-7 (2-(2-Chloro-4-fluorophenoxy)acetohydrazide)

• Product Name: 2-(2-Chloro-4-fluorophenoxy)acetohydrazide
• CAS No: 1736-80-7
• MF: C₈H₈ClFN₂O₂
• MW: 218.612724304199
• MDL: MFCD03423118
• CID: 873468
• Update Time: 2026-04-29

2-(2-Chloro-4-fluorophenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-fluorophenoxy)acetohydrazide
• 2-(2-chloro-4-fluorophenoxy)acetohydrazide(SALTDATA: FREE)
• 2-Chlor-4-fluorphenoxyessigsaeurehydrazid
• AC1MXOB6
• ALBB-002575
• BBL016879
• CTK4D4725
• Oprea1_539671
• SBB030375
• STK436448
• 2-(2-chloro-4-fluoro-phenoxy)ethanehydrazide

• MDL： MFCD03423118
• Inchi： InChI=1S/C8H8ClFN2O2/c9-6-3-5(10)1-2-7(6)14-4-8(13)12-11/h1-3H,4,11H2,(H,12,13)
• InChI Key： IAMOMGBKHBQYBE-UHFFFAOYSA-N
• SMILES： FC1=CC(Cl)=C(OCC(NN)=O)C=C1

Computed Properties

• Exact Mass: 218.02594
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Chloro-4-fluorophenoxy)acetohydrazide

Comprehensive Overview of 2-(2-Chloro-4-fluorophenoxy)acetohydrazide (CAS No. 1736-80-7): Properties, Applications, and Innovations

2-(2-Chloro-4-fluorophenoxy)acetohydrazide (CAS No. 1736-80-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. This hydrazide derivative, characterized by its chloro-fluorophenoxy moiety, serves as a critical intermediate in synthesizing bioactive molecules. Its molecular formula C8H8ClFN2O2 and precise chemical structure make it a subject of interest for researchers exploring enzyme inhibition, crop protection, and drug design.

In recent years, the demand for fluorinated compounds like 2-(2-Chloro-4-fluorophenoxy)acetohydrazide has surged, driven by their enhanced metabolic stability and bioavailability. A 2023 study highlighted its potential as a scaffold for antifungal agents, aligning with the global focus on combating antimicrobial resistance (AMR). Additionally, its role in herbicide formulations addresses the agricultural sector's need for eco-friendly pest control solutions, a hot topic in sustainable farming discussions.

The compound's synthesis typically involves the reaction of 2-chloro-4-fluorophenol with ethyl chloroacetate, followed by hydrazinolysis. This process, optimized for high yield and low environmental impact, reflects the industry's shift toward green chemistry principles. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure its purity, a critical factor for applications in preclinical studies.

From an SEO perspective, users frequently search for "CAS 1736-80-7 supplier," "2-(2-Chloro-4-fluorophenoxy)acetohydrazide uses," and "fluorophenoxy derivatives in medicine." These queries underscore the need for detailed technical data, safety profiles, and commercial availability—information often lacking in generic descriptions. Notably, the compound's low toxicity profile (as per OECD guidelines) makes it a safer alternative to traditional halogenated intermediates.

Innovations leveraging 1736-80-7 include its integration into smart delivery systems for targeted therapies, a trend dominating nanomedicine research. Furthermore, its electrophilic properties enable covalent bonding with proteins, a mechanism explored in proteomics and bioconjugation technologies. Such advancements position this compound at the intersection of cutting-edge science and industrial practicality.

Regulatory compliance remains paramount; while 2-(2-Chloro-4-fluorophenoxy)acetohydrazide is not classified as hazardous under GHS, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain stability. Suppliers often provide custom synthesis services to meet the growing demand for tailor-made intermediates in drug discovery pipelines.

In conclusion, CAS No. 1736-80-7 exemplifies how niche chemicals drive progress across multiple disciplines. Its balance of reactivity, safety, and adaptability ensures continued relevance in solving modern challenges—from precision agriculture to next-generation therapeutics. Researchers and manufacturers alike benefit from staying updated on its evolving applications through peer-reviewed journals and patent databases.